Dehydroadynerigenin glucosyldigitaloside
Dehydroadynerigenin glucosyldigitaloside
Brand Name:
Vulcanchem
CAS No.:
144223-70-1
VCID:
VC0175438
InChI:
InChI=1S/C36H52O13/c1-17-29(48-31-27(41)26(40)25(39)22(15-37)47-31)30(43-4)28(42)32(45-17)46-20-6-9-33(2)19(14-20)5-11-35-23(33)8-10-34(3)21(7-12-36(34,35)49-35)18-13-24(38)44-16-18/h7,13,17,19-20,22-23,25-32,37,39-42H,5-6,8-12,14-16H2,1-4H3/t17-,19?,20+,22-,23-,25-,26+,27-,28-,29+,30+,31+,32+,33+,34-,35+,36-/m1/s1
SMILES:
CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC45C3CCC6(C4(O5)CC=C6C7=CC(=O)OC7)C)C)O)OC)OC8C(C(C(C(O8)CO)O)O)O
Molecular Formula:
C36H52O13
Molecular Weight:
692.799
Dehydroadynerigenin glucosyldigitaloside
CAS No.: 144223-70-1
Main Products
VCID: VC0175438
Molecular Formula: C36H52O13
Molecular Weight: 692.799
CAS No. | 144223-70-1 |
---|---|
Product Name | Dehydroadynerigenin glucosyldigitaloside |
Molecular Formula | C36H52O13 |
Molecular Weight | 692.799 |
IUPAC Name | 3-[(1S,3R,7R,10R,11S,14S)-14-[(2R,3R,4S,5S,6R)-3-hydroxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadec-5-en-6-yl]-2H-furan-5-one |
Standard InChI | InChI=1S/C36H52O13/c1-17-29(48-31-27(41)26(40)25(39)22(15-37)47-31)30(43-4)28(42)32(45-17)46-20-6-9-33(2)19(14-20)5-11-35-23(33)8-10-34(3)21(7-12-36(34,35)49-35)18-13-24(38)44-16-18/h7,13,17,19-20,22-23,25-32,37,39-42H,5-6,8-12,14-16H2,1-4H3/t17-,19?,20+,22-,23-,25-,26+,27-,28-,29+,30+,31+,32+,33+,34-,35+,36-/m1/s1 |
Standard InChIKey | ULJZNLQMTRZTJF-WPBYJKQESA-N |
SMILES | CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC45C3CCC6(C4(O5)CC=C6C7=CC(=O)OC7)C)C)O)OC)OC8C(C(C(C(O8)CO)O)O)O |
Appearance | Powder |
Synonyms | Dehydroadynerigenin glucosyldigitaloside |
PubChem Compound | 91895466 |
Last Modified | Nov 17 2021 |
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